Cas no 1909-91-7 (Isocupressic AcidI248000)

Isocupressic AcidI248000 Properties

Names and Identifiers

• 1-Naphthalenecarboxylicacid,decahydro-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-6-methylene-,(1S,4aR,5S,8aR)-
• Isocupressic acid
• (1S,4aR,5S,8aR)-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylicacid,decahydro-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-...
• (-)-ISOLONGIFOLOL WITH GC
• (+)-isocupressic acid
• (1S,11S)-3,3,7-TRIMETHYLTRICYCLO[5.3.1.0(2.8)]UNDECANE-11-METHANOL
• (E)-15-hydroxylabda-8(17),13-dien-19-oic acid
• [1S-(1alpha,3abeta,4alpha,8abeta,9R*)]-decahydro-4,8,8-trimethyl-1,4-methanoazulene-9-methanol
• 15-hydroxyisolongifolane
• 15-hydroxylabda-8(17),13(E)-dien-19-oic acid
• 3-isolongifolol
• ISOLONGIFOLOL, (-)
• ISOLONGIFOLOL, (-)-(SG)
• 15-Hydroxy-8(17)
• [ "15-Hydroxy-8(17)", "13E-labdadien-19-oic acid" ]
• UNII-6DV5EL78HE
• FS-10528
• 1-NAPHTHALENECARBOXYLIC ACID, DECAHYDRO-5-(5-HYDROXY-3-METHYL-3-PENTENYL)-1,4A-DIMETHYL-6-METHYLENE-, (1S-(1.ALPHA.,4A.ALPHA.,5.ALPHA.(E),8A.BETA.))-
• CHEMBL511193
• 6DV5EL78HE
• 1909-91-7
• 1-Naphthalenecarboxylic acid, decahydro-5-((3E)-5-hydroxy-3-methyl-3-pentenyl)-1,4a-dimethyl-6-methylene-, (1S,4aR,5S,8aR)-
• 1-Naphthalenecarboxylic acid, decahydro-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-6-methylene-, (1S,4aR,5S,8aR)-
• LABDA-8(20),13-DIEN-19-OIC ACID, 15-HYDROXY-, (E)-
• (1S,4aR,5S,8aR)-Decahydro-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-6-methylene-1-naphthalenecarboxylic acid
• 1-Naphthalenecarboxylic acid, decahydro-5-(5-hydroxy-3-methyl-3-pentenyl)-1,4a-dimethyl-6-methylene-, (1S-(1alpha,4aalpha,5alpha(E),8abeta))-
• SCHEMBL13532265
• Labda-8(20),13-dien-19-oic acid, 15-hydroxy-, (E)- (8CI); (1S,4aR,5S,8aR)-Decahydro-5-[(3E)-5-hydroxy-3-methyl-3-penten-1-yl]-1,4a-dimethyl-6-methylene-1-naphthalenecarboxylic acid
• Isocupressicacid
• CS-0024374
• DTXSID901045341
• HY-N3493
• Isocupressic acid, (+)-
• 15-Hydroxylabda-8(17),13-dien-19-oic acid
• Q15426267
• AKOS032948527
• ent-15-Hydroxy-8(17),13E-labdadien-18-oic acid
• 15-Hydroxy-8(17),13E-labdadien-15-oic acid
• (1S,4aR,5S,8aR)-5-((E)-5-hydroxy-3-methylpent-3-enyl)-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• 5-(5-Hydroxy-3-methylpent-3-en-1-yl)-1,4a-dimethyl-6-methylidene-decahydronaphthalene-1-carboxylate
• Isocupressate
• DA-64532
• +Expand

• MDL： MFCD03427708
• InChIKey： DOYKMKZYLAAOGH-DOEMEAPXSA-N
• Inchi： InChI=1S/C20H32O3/c1-14(10-13-21)6-8-16-15(2)7-9-17-19(16,3)11-5-12-20(17,4)18(22)23/h10,16-17,21H,2,5-9,11-13H2,1,3-4H3,(H,22,23)/b14-10+/t16-,17+,19+,20-/m0/s1
• SMILES： OC/C=C(/CC[C@H]1C(=C)CC[C@H]2[C@@](CCC[C@]12C)(C)C(=O)O)\C

Computed Properties

• Exact Mass: 320.235145
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 320.235145
• Heavy Atom Count: 23
• Complexity: 507
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 57.5

Experimental Properties

• LogP: 4.56870
• PSA: 57.53000
• Refractive Index: 1.527
• Boiling Point: 454.2±38.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 242.6±23.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3